6-aminohexanoic acid
6-aminohexanoic acid
6-aminohexanoic acid is an epsilon-amino acid comprising hexanoic acid carrying an amino substituent at position C-6. Used to control postoperative bleeding, and to treat overdose effects of the thrombolytic agents streptokinase and tissue plasminogen activator. It has a role as an antifibrinolytic drug, a hematologic agent and a metabolite. It is an epsilon-amino acid and an omega-amino fatty acid. It is functionally related to a hexanoic acid. It is a conjugate acid of a 6-aminohexanoate. It is a tautomer of a 6-aminohexanoic acid zwitterion.
An antifibrinolytic agent that acts by inhibiting plasminogen activators which have fibrinolytic properties.
Aminocaproic acid is an Antifibrinolytic Agent. The physiologic effect of aminocaproic acid is by means of Decreased Fibrinolysis.
Aminocaproic acid is a natural product found in Daphnia pulex, Arabidopsis thaliana, and other organisms with data available.
Aminocaproic Acid is a synthetic lysine derivative with antifibrinolytic activity. Aminocaproic acid competitively inhibits activation of plasminogen, thereby reducing conversion of plasminogen to plasmin (fibrinolysin), an enzyme that degrades fibrin clots as well as fibrinogen and other plasma proteins including the procoagulant factors V and VIII. Aminocaproic acid competitively reduces the conversion of plasminogen to plasmin by plasminogen activators. It directly inhibits proteolytic activity of plasmin, but higher doses are required than are needed to reduce plasmin formation. Aminocaproic acid is used in the treatment of hemorrhage and prophylactically against hemorrhage, including hyperfibrinolysis-induced hemorrhage and postsurgical hemorrhage.
An antifibrinolytic agent that acts by inhibiting plasminogen activators which have fibrinolytic properties.
Aminocaproic acid is an Antifibrinolytic Agent. The physiologic effect of aminocaproic acid is by means of Decreased Fibrinolysis.
Aminocaproic acid is a natural product found in Daphnia pulex, Arabidopsis thaliana, and other organisms with data available.
Aminocaproic Acid is a synthetic lysine derivative with antifibrinolytic activity. Aminocaproic acid competitively inhibits activation of plasminogen, thereby reducing conversion of plasminogen to plasmin (fibrinolysin), an enzyme that degrades fibrin clots as well as fibrinogen and other plasma proteins including the procoagulant factors V and VIII. Aminocaproic acid competitively reduces the conversion of plasminogen to plasmin by plasminogen activators. It directly inhibits proteolytic activity of plasmin, but higher doses are required than are needed to reduce plasmin formation. Aminocaproic acid is used in the treatment of hemorrhage and prophylactically against hemorrhage, including hyperfibrinolysis-induced hemorrhage and postsurgical hemorrhage.
Brand Name:
Vulcanchem
CAS No.:
1319-82-0
VCID:
VC20960158
InChI:
InChI=1S/C6H13NO2/c7-5-3-1-2-4-6(8)9/h1-5,7H2,(H,8,9)
SMILES:
C(CCC(=O)O)CCN
Molecular Formula:
C6H13NO2
Molecular Weight:
131.17 g/mol
6-aminohexanoic acid
CAS No.: 1319-82-0
Cat. No.: VC20960158
Molecular Formula: C6H13NO2
Molecular Weight: 131.17 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 6-aminohexanoic acid is an epsilon-amino acid comprising hexanoic acid carrying an amino substituent at position C-6. Used to control postoperative bleeding, and to treat overdose effects of the thrombolytic agents streptokinase and tissue plasminogen activator. It has a role as an antifibrinolytic drug, a hematologic agent and a metabolite. It is an epsilon-amino acid and an omega-amino fatty acid. It is functionally related to a hexanoic acid. It is a conjugate acid of a 6-aminohexanoate. It is a tautomer of a 6-aminohexanoic acid zwitterion. An antifibrinolytic agent that acts by inhibiting plasminogen activators which have fibrinolytic properties. Aminocaproic acid is an Antifibrinolytic Agent. The physiologic effect of aminocaproic acid is by means of Decreased Fibrinolysis. Aminocaproic acid is a natural product found in Daphnia pulex, Arabidopsis thaliana, and other organisms with data available. Aminocaproic Acid is a synthetic lysine derivative with antifibrinolytic activity. Aminocaproic acid competitively inhibits activation of plasminogen, thereby reducing conversion of plasminogen to plasmin (fibrinolysin), an enzyme that degrades fibrin clots as well as fibrinogen and other plasma proteins including the procoagulant factors V and VIII. Aminocaproic acid competitively reduces the conversion of plasminogen to plasmin by plasminogen activators. It directly inhibits proteolytic activity of plasmin, but higher doses are required than are needed to reduce plasmin formation. Aminocaproic acid is used in the treatment of hemorrhage and prophylactically against hemorrhage, including hyperfibrinolysis-induced hemorrhage and postsurgical hemorrhage. |
|---|---|
| CAS No. | 1319-82-0 |
| Molecular Formula | C6H13NO2 |
| Molecular Weight | 131.17 g/mol |
| IUPAC Name | 6-aminohexanoic acid |
| Standard InChI | InChI=1S/C6H13NO2/c7-5-3-1-2-4-6(8)9/h1-5,7H2,(H,8,9) |
| Standard InChI Key | SLXKOJJOQWFEFD-UHFFFAOYSA-N |
| SMILES | C(CCC(=O)O)CCN |
| Canonical SMILES | C(CCC(=O)O)CCN |
| Colorform | FINE, WHITE, CRYSTALLINE POWDER LEAVES FROM ETHER |
| Melting Point | 202-203 °C 205 °C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator